Cas no 1314881-36-1 (4-Cyano-1-methyl-1H-pyrazole-5-boronic acid)

• Product Name: 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid
• CAS No: 1314881-36-1
• MF: C₅H₆BN₃O₂
• MW: 150.931040287018
• MDL: MFCD30735836
• CID: 4776839
• Update Time: 2026-02-26

4-Cyano-1-methyl-1H-pyrazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid
• SB32798
• (4-Cyano-1-methyl-1H-pyrazol-5-yl)boronic acid

• MDL： MFCD30735836
• Inchi： 1S/C5H6BN3O2/c1-9-5(6(10)11)4(2-7)3-8-9/h3,10-11H,1H3
• InChI Key： RATYCHUXMKRIRC-UHFFFAOYSA-N
• SMILES： OB(C1=C(C#N)C=NN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 82.1

Additional information on 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid

Comprehensive Overview of 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid (CAS No. 1314881-36-1)

4-Cyano-1-methyl-1H-pyrazole-5-boronic acid (CAS No. 1314881-36-1) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyrazole boronic acid family, a class of molecules renowned for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. With its unique cyano and methyl functional groups, this compound offers exceptional reactivity and selectivity, making it a valuable building block for designing complex molecules.

The growing demand for 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers frequently search for "pyrazole boronic acid synthesis" or "CAS 1314881-36-1 suppliers," reflecting its commercial and scientific significance. Its stability under various conditions and compatibility with palladium-catalyzed reactions further enhance its utility in high-throughput screening and combinatorial chemistry.

In recent years, the compound has gained attention due to its potential role in green chemistry initiatives. As industries shift toward sustainable practices, 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid is being explored for its efficiency in reducing waste and improving atom economy in synthetic pathways. Queries like "eco-friendly boronic acid derivatives" or "sustainable cross-coupling reagents" highlight this trend. Additionally, its use in OLED materials and electronic coatings aligns with the rising interest in advanced materials for renewable energy technologies.

The structural features of 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid contribute to its broad applicability. The cyano group enhances electrophilicity, while the boronic acid moiety facilitates bioconjugation and labeling techniques. These properties make it a sought-after reagent for proteomics and biomarker detection, addressing common search terms such as "boronic acid probes for diagnostics." Furthermore, its compatibility with click chemistry protocols expands its use in bioconjugation and polymer science.

Quality control and handling of CAS No. 1314881-36-1 are critical for ensuring optimal performance in research and industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Researchers often inquire about "storage conditions for pyrazole boronic acids" or "handling boronic acid derivatives," emphasizing the need for proper protocols to maintain stability and reactivity.

In summary, 4-Cyano-1-methyl-1H-pyrazole-5-boronic acid (CAS No. 1314881-36-1) stands as a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications—from medicinal chemistry to materials engineering—underscore its importance in addressing contemporary scientific challenges. As innovation continues, this compound will likely remain at the forefront of cutting-edge research and technological advancements.